Cas no 31996-69-7 (Cyclobutanone,2,2-dichloro-3-ethenyl-)

• Product Name: Cyclobutanone,2,2-dichloro-3-ethenyl-
• CAS No: 31996-69-7
• MF: C₆H₆Cl₂O
• MW: 165.017240047455
• CID: 300208
• Update Time: 2024-01-27

Cyclobutanone,2,2-dichloro-3-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone,2,2-dichloro-3-ethenyl-
• 2,2-Dichloro-3-ethenylcyclobutanone
• Cyclobutanone,2,2-dichloro-3-vinyl- (8CI)
• Cyclobutanone, 2,2-dichloro-3-ethenyl-

• Inchi： 1S/C6H6Cl2O/c1-2-4-3-5(9)6(4,7)8/h2,4H,1,3H2
• InChI Key： MWEVTJFPJBNJOM-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C=C)C1(Cl)Cl

Computed Properties

• Exact Mass: 163.97968
• Monoisotopic Mass: 163.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07